Cas no 853356-19-1 ((3Z)-3-(thien-2-ylmethylene)-1,3-dihydro-2H-indol-2-one (en))

• Product Name: (3Z)-3-(thien-2-ylmethylene)-1,3-dihydro-2H-indol-2-one (en)
• CAS No: 853356-19-1
• MF: C₁₃H₉NOS
• MW: 227.281661748886
• CID: 3053599
• PubChem ID: 727529
• Update Time: 2025-10-24

(3Z)-3-(thien-2-ylmethylene)-1,3-dihydro-2H-indol-2-one (en) Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-(thien-2-ylmethylene)-1,3-dihydro-2H-indol-2-one (en)
• SCHEMBL3754999
• NSC210733
• (3z)-3-(2-thienylmethylidene)-1h-indol-2(3h)-one
• BS-44654
• (3Z)-3-(thiophen-2-ylmethylidene)-1,3-dihydro-2H-indol-2-one
• SU 5208
• 3-(2-THIENYLMETHYLENE)-1,3-DIHYDRO-2H-INDOL-2-ONE
• (3Z)-3-(thiophen-2-ylmethylidene)-1H-indol-2-one
• Z44305784
• BDBM50523813
• EX-A4234
• NSC-814562
• 62540-08-3
• CS-0120648
• 853356-19-1
• 3-(Thiophen-2-ylmethylene)indolin-2-one
• 2H-Indol-2-one, 1,3-dihydro-3-(2-thienylmethylene)-
• SCHEMBL3754998
• NSC814562
• CHEMBL3633203
• SU5208
• AKOS002285165
• STK361690
• D80390
• HY-136209

• Inchi： 1S/C13H9NOS/c15-13-11(8-9-4-3-7-16-9)10-5-1-2-6-12(10)14-13/h1-8H,(H,14,15)/b11-8-
• InChI Key： QMTIIBUDOBNABZ-FLIBITNWSA-N
• SMILES： S1C=CC=C1/C=C1\C(NC2C=CC=CC\1=2)=O

Computed Properties

• Exact Mass: 227.04048508Da
• Monoisotopic Mass: 227.04048508Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.3Ų

Additional information on (3Z)-3-(thien-2-ylmethylene)-1,3-dihydro-2H-indol-2-one (en)

Introduction to (3Z)-3-(thien-2-ylmethylene)-1,3-dihydro-2H-indol-2-one (CAS No. 853356-19-1)

Compound with the chemical name (3Z)-3-(thien-2-ylmethylene)-1,3-dihydro-2H-indol-2-one (en), identified by its CAS number 853356-19-1, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, featuring a conjugated system of thiophene and indole moieties, has garnered attention due to its potential biological activities and structural versatility. The unique arrangement of functional groups in this molecule suggests a wide range of applications, particularly in the development of novel therapeutic agents.

The structural framework of (3Z)-3-(thien-2-ylmethylene)-1,3-dihydro-2H-indol-2-one (en) is characterized by a central indole ring system linked to a thiophene unit through a methylene bridge. This configuration allows for multiple points of interaction with biological targets, making it a promising scaffold for drug discovery. The presence of the thien-2-yl group introduces electronic and steric properties that can modulate the compound's reactivity and binding affinity. Such features are often exploited in the design of molecules with enhanced pharmacological profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of indole derivatives, particularly those incorporating heterocyclic components like thiophene. Research has demonstrated that such compounds can exhibit a broad spectrum of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The specific arrangement of atoms in (3Z)-3-(thien-2-ylmethylene)-1,3-dihydro-2H-indol-2-one (en) may contribute to its ability to interact with various cellular pathways, thereby influencing disease mechanisms at the molecular level.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry and molecular modeling techniques, researchers can predict how (3Z)-3-(thien-2-ylmethylene)-1,3-dihydro-2H-indol-2-one (en) might bind to target proteins or enzymes. These predictions are crucial for guiding experimental efforts and optimizing the compound's pharmacokinetic properties. Furthermore, the conjugated system present in this molecule can be exploited for photochemical applications, such as in photodynamic therapy or as a photosensitizer.

The synthesis of (3Z)-3-(thien-2-ylmethylene)-1,3-dihydro-2H-indol-2-one (en) presents both challenges and opportunities for synthetic chemists. The need to maintain regioselectivity and stereochemical integrity during the formation of the thiophene-methylene bond is critical for achieving the desired biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, paving the way for its incorporation into preclinical studies.

In academic research circles, this compound has been investigated for its potential role in modulating inflammatory responses. Studies have suggested that derivatives of indole-thiophene hybrids can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the thien-2-yl group may enhance these inhibitory effects by providing additional interactions with the enzyme active sites. Such findings are particularly relevant given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) and their associated side effects.

The anticancer potential of (3Z)-3-(thien-2-ylmethylene)-1,3-dihydro-2H-indol-2-one (en) has also been explored through preclinical studies. Researchers have observed that certain indole-thiophene derivatives can induce apoptosis in cancer cells by disrupting mitochondrial function or inhibiting DNA replication. The structural features of this compound may allow it to selectively target cancer cells while minimizing toxicity to healthy tissues. This selective toxicity is a critical factor in developing effective anticancer therapies.

The development of novel antimicrobial agents is another area where this compound shows promise. Antibiotic resistance remains a significant global health challenge, necessitating the discovery of new drugs with unique mechanisms of action. The ability of (3Z)-3-(thien-2-ylmethylene)-1,3-dihydro-2H-indol-2-one (en) to interact with bacterial cell membranes or essential metabolic pathways could make it an effective antimicrobial agent. Preliminary studies have indicated that derivatives of this molecule can inhibit bacterial growth without causing significant side effects.

The versatility of this compound extends beyond its biological activities. Its structural motif can be modified to explore new chemical spaces and discover novel pharmacophores. By introducing variations at different positions on the indole and thiophene rings, researchers can fine-tune the properties of these derivatives for specific applications. This flexibility makes it an attractive scaffold for medicinal chemists working on drug discovery programs.

The synthesis and characterization of analogs have revealed interesting trends regarding their biological activity and physicochemical properties. For instance, substituting hydrogen atoms on the thiophene ring with electron-withdrawing groups can enhance binding affinity to biological targets. Conversely, introducing bulky groups may improve solubility or reduce metabolic clearance rates. These observations highlight the importance of structure-function relationships in optimizing drug candidates.

The future direction for research on (3Z)-3-(thien-2-ylmethylene)-1,3-dihydro-2H-indol-2-one (en) lies in translating preclinical findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through late-stage clinical trials and regulatory approvals. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that target them effectively.

In conclusion,(3Z)-3-(thien-2 - ylmethylene ) - 1 , 3 - dihydro - 2 H - indol - 2 - one ( en ) strong > represents a promising candidate for therapeutic development due to its unique structural features and potential biological activities . Its ability to interact with multiple biological targets makes it an attractive scaffold for designing novel drugs . As research progresses , we can expect further insights into its pharmacological properties , paving the way for new treatments across various therapeutic areas . p >